Cas no 140695-49-4 (8-Hydroxy Mianserin β-D-Glucuronide)

140695-49-4 structure
Product Name:8-Hydroxy Mianserin β-D-Glucuronide
CAS No:140695-49-4
Molecular Formula:C24H28N2O7
Molecular Weight:456.488327026367
CID:102022
8-Hydroxy Mianserin β-D-Glucuronide Properties
Names and Identifiers
-
- b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
- 8-Hydroxy Mianserin b-D-Glucuronide
- 8-Hydroxy Mianserin β-D-Glucuronide
- b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azep...
- 1,2,3,4,10,14b-Hexahydro-2-Methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl -D-Glucopyranosiduronic Acid
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
- 8-Hydroxy Mianserin-D-Glucuronide
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
- 8-Hydroxy Mianserin -D-Glucuronide
- 8-Hydroxy mianserin beta-D-glucuronide
- β-D-Glucopyranosiduronic acid, 1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
-
- InChIKey: ITNHGSGVULVUQW-YLSJHQJASA-N
- Inchi: 1S/C24H28N2O7/c1-25-8-9-26-17-5-3-2-4-13(17)10-14-11-15(6-7-16(14)18(26)12-25)32-24-21(29)19(27)20(28)22(33-24)23(30)31/h2-7,11,18-22,24,27-29H,8-10,12H2,1H3,(H,30,31)/t18?,19-,20-,21+,22-,24?/m0/s1
- SMILES: C1(=CC2CC3C=CC=CC=3N3CCN(C)CC3C=2C=C1)OC1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(O)=O)O1
Computed Properties
- Exact Mass: 456.19000
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 3
- Monoisotopic Mass: 456.19
- Heavy Atom Count: 33
- Complexity: 710
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 123A^2
Experimental Properties
- LogP: 0.35780
- PSA: 122.93000
- Refractive Index: 1.709
8-Hydroxy Mianserin β-D-Glucuronide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Biosynth | MH09758-1 mg |
8-Hydroxymianserin b-D-glucuronide |
140695-49-4 | 1mg |
$351.70 | |||
TRC | H948405-1mg |
8-Hydroxy Mianserin β-D-Glucuronide |
140695-49-4 | 1mg |
$316.00 | 2023-05-18 |
8-Hydroxy Mianserin β-D-Glucuronide Related Literature
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Jianbo Zeng,Fusheng Zhao,Ming Li,Chien-Hung Li,T. Randall Lee J. Mater. Chem. C, 2015,3, 247-252
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Kohei Kusada,Dongshuang Wu,Tomokazu Yamamoto,Takaaki Toriyama,Wei Xie,Shogo Kawaguchi,Yoshiki Kubota Chem. Sci., 2019,10, 652-656
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Cheng Cheng,Liuhao Mao,Jinwen Shi,Fei Xue,Shichao Zong,Botong Zheng,Liejin Guo J. Mater. Chem. A, 2021,9, 12299-12306
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Guyan Liang,Kent Neuenschwander,Xin Chen,Linli Wei,Randall Munson,Gerardo Francisco,Anthony Scotese,Gregory Shutske,Mark Black,Sharkir Sarhan,Jason Jiang,Isabelle Morize,Roy J. Vaz Med. Chem. Commun., 2011,2, 201-205
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Chengyi Hong,Dandan Li,Ziyue Wang,Boyuan Liu,Wenmin Zhang,Kailong Zhang,Zhiyong Huang Anal. Methods, 2022,14, 1239-1245
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Dave J. Adams,Craig Kitchen,Sarah Adams,Steve Furzeland,Derek Atkins,Peter Schuetz,Christine M. Fernyhough,Nadia Tzokova,Anthony J. Ryan,Michael F. Butler Soft Matter, 2009,5, 3086-3096
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Rich G. Carter,T. Campbell Bourland Chem. Commun., 2000, 2031-2032
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Meng Wang,Chuan Fei Guo,Xiaofeng Wang,Bingxi Xiang,Mingxia Qiu,Tiefeng He,Huan Yang,Yu Chen,Jianjie Dong,Qian Liu,Shuangchen Ruan RSC Adv., 2021,11, 31877-31883
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